![molecular formula C8H11NO3 B070530 Ethyl 4,5-dimethylisoxazole-3-carboxylate CAS No. 160850-62-4](/img/structure/B70530.png)
Ethyl 4,5-dimethylisoxazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4,5-dimethylisoxazole-3-carboxylate is a chemical compound with the molecular formula C8H11NO3 . It is a liquid at 20 degrees Celsius . The compound is colorless to light yellow and clear .
Molecular Structure Analysis
The molecular weight of this compound is 169.18 g/mol . The InChI key is OQRHVDXUJAQVNT-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
This compound has a boiling point of 220 °C and a flash point of 97 °C . The specific gravity at 20/20 is 1.11 and the refractive index is 1.46 .
Scientific Research Applications
Crystal Structure and Molecular Interactions
Ethyl 2-aminooxazole-5-carboxylate, closely related to Ethyl 4,5-dimethylisoxazole-3-carboxylate, is significant in research due to its crystal structure. This structure consists of planar sheets connected by intermolecular hydrogen bonding, which is essential in understanding molecular interactions and properties (Kennedy et al., 2001).
Synthesis and Structural Analysis
Research into compounds similar to this compound, such as N-[(9-ethyl-9H-carbazol-3-yl)methylene]-3,4-dimethylisoxazol-5-amine, focuses on their synthesis and structural confirmation via various spectroscopic methods, highlighting their importance in synthetic chemistry and material science (عبدالله محمد عسيري et al., 2010).
Antiproliferative Activity in Cancer Research
Ethyl 4,5-dimethyl-2-(3-(3,4,5-trimethoxyphenyl)thioureido)thiophene-3-carboxylate, a derivative of this compound, has been found to have significant antiproliferative activity against breast and colon cancer cell lines. This highlights its potential application in developing new cancer therapies (Ghorab et al., 2013).
Chemical Synthesis Methodology
The practical synthesis of 3-Amino-4,5-dimethylisoxazole from 2-Methyl-2-butenenitrile and Acetohydroxamic Acid demonstrates the application of this compound in developing efficient chemical synthesis processes (Tellew et al., 2007).
Photochemistry and Molecular Capture
Research involving the photochemistry of 3,5-dimethylisoxazole provides insights into the behavior of this compound under specific conditions, such as UV laser irradiation, offering valuable information for photochemical studies (Nunes et al., 2013).
Antimicrobial and Antioxidant Activities
Ethyl 2-amino-4-methylthiazole-5-carboxylate, a related compound, has been modified and tested for antimicrobial activities against various bacteria and fungi, demonstrating the potential of this compound derivatives in pharmaceutical applications (Desai et al., 2019).
properties
IUPAC Name |
ethyl 4,5-dimethyl-1,2-oxazole-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-4-11-8(10)7-5(2)6(3)12-9-7/h4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEROVXUVZLDVPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.